Cas no 211943-70-3 (1-Iodo-2-methoxy-3-nitro-benzene)

• Product Name: 1-Iodo-2-methoxy-3-nitro-benzene
• CAS No: 211943-70-3
• MF: C₇H₆INO₃
• MW: 279.031914234161
• CID: 2141104
• PubChem ID: 69116702
• Update Time: 2025-07-22

1-Iodo-2-methoxy-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 2-iodo-6-nitroanisole
• KPBHKKLYURJMMI-UHFFFAOYSA-N
• 1-iodo-2-methoxy-3-nitro-benzene
• 211943-70-3
• starbld0002922
• DB-293180
• SCHEMBL4619237
• 1-iodo-2-methoxy-3-nitrobenzene
• 1-Iodo-2-methoxy-3-nitro-benzene

• Inchi： 1S/C7H6INO3/c1-12-7-5(8)3-2-4-6(7)9(10)11/h2-4H,1H3
• InChI Key： KPBHKKLYURJMMI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.93924g/mol
• Monoisotopic Mass: 278.93924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.4

Additional information on 1-Iodo-2-methoxy-3-nitro-benzene

Chemical Profile of 1-Iodo-2-methoxy-3-nitro-benzene (CAS No. 211943-70-3)

1-Iodo-2-methoxy-3-nitro-benzene, with the chemical formula C₇H₅INO₂, is a versatile aromatic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, making it a valuable asset for researchers exploring new drug candidates and chemical modifications.

The structural features of 1-Iodo-2-methoxy-3-nitro-benzene make it particularly interesting for medicinal chemists. The presence of both an iodine substituent and a nitro group on a benzene ring creates unique reactivity patterns that can be exploited for further functionalization. The iodo group, in particular, is a well-known handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental in constructing complex organic molecules.

Recent advancements in the pharmaceutical industry have highlighted the importance of 1-Iodo-2-methoxy-3-nitro-benzene in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group on the benzene ring can be reduced to an amine, providing a pathway to introduce polar functionalities that enhance binding affinity to biological targets.

The methoxy group in 1-Iodo-2-methoxy-3-nitro-benzene also contributes to its utility in drug design. Methoxy-substituted aromatic compounds often exhibit improved solubility and metabolic stability, which are desirable properties for pharmacological candidates. Moreover, the electronic properties of the methoxy group can influence the reactivity of the adjacent iodo and nitro groups, allowing for precise control over synthetic pathways.

In academic research, 1-Iodo-2-methoxy-3-nitro-benzene has been employed in studies exploring the mechanisms of aromatic substitution reactions. The interplay between electron-withdrawing and electron-donating groups on the benzene ring provides a rich ground for investigating reaction kinetics and selectivity. These studies not only enhance our understanding of fundamental organic chemistry principles but also contribute to the development of more efficient synthetic strategies.

The compound's role in material science is another area where it has shown promise. Functionalized aromatic compounds like 1-Iodo-2-methoxy-3-nitro-benzene are being explored for their potential applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The ability to precisely modify the electronic properties of these molecules through strategic functionalization opens up new possibilities for advanced materials design.

From a synthetic chemistry perspective, 1-Iodo-2-methoxy-3-nitro-benzene serves as a building block for constructing more complex scaffolds. The combination of iodine and nitro functionalities allows for sequential transformations that can lead to highly substituted aromatic systems. Such systems are often precursors to natural product analogs or novel bioactive molecules with unique pharmacological profiles.

The pharmaceutical industry's interest in 1-Iodo-2-methoxy-3-nitro-benzene is further underscored by its use in fragment-based drug discovery. Researchers often start with small, manageable molecules like this compound and progressively expand their structures through iterative chemical modifications. This approach has led to the identification of several lead compounds that have advanced into clinical trials.

In conclusion, 1-Iodo-2-methoxy-3-nitro-benzene (CAS No. 211943-70-3) is a multifaceted compound with significant applications across multiple domains of chemistry and biology. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and material science.